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Compound of Interest

Compound Name: HBC514

Cat. No.: B8117591

Get Quote

Executive Summary
HBC514 (4-[(Z)-1-cyano-2-[4-[2-(dimethylamino)ethyl-methylamino]phenyl]ethenyl]benzonitrile)

is a synthetic, cell-permeable fluorogen engineered for live-cell RNA imaging.[1] Unlike first-

generation RNA mimics (e.g., Spinach/DFHBI), HBC514 binds to the Pepper aptamer with high

affinity (

nM) and exhibits superior photostability.

This guide provides a comprehensive analysis of HBC514's physicochemical behavior,

focusing on its thermodynamic binding parameters, structural stability in complex with RNA,

and validated protocols for intracellular application.

Physicochemical Profile
HBC514 is a "push-pull" chromophore containing a dimethylamino electron donor and a cyano-

substituted electron acceptor. In isolation, the molecule undergoes rapid non-radiative decay

via intramolecular rotation, rendering it non-fluorescent (dark). Upon intercalation into the

Pepper aptamer, this rotation is mechanically restricted, forcing radiative relaxation

(fluorescence).
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Table 1: Chemical and Physical Specifications
Property Data Notes

Chemical Name

4-[(Z)-1-cyano-2-[4-[2-

(dimethylamino)ethyl-

methylamino]phenyl]ethenyl]be

nzonitrile

CAS Number 2530161-67-0

Molecular Formula

Molecular Weight 330.43 g/mol

Solubility ~5 mM in DMSO
Stock solutions typically

prepared at 1-5 mM.[2][3]

Appearance Solid (Yellow/Orange powder)
Protect from light; store at

-20°C.

Purity >98% (HPLC)
Critical for minimizing

background noise.

Thermodynamic Properties & Binding Kinetics
The interaction between HBC514 and the Pepper aptamer is characterized by high affinity and

significant thermal stabilization of the RNA structure.

Binding Affinity and Thermodynamics
The binding event is driven by the intercalation of the planar HBC514 core between the purine

bases of the Pepper aptamer, stabilized by

-

stacking and hydrogen bonding.

Dissociation Constant (

):12 nM
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Context: This affinity is orders of magnitude tighter than the DFHBI-Spinach complex (

nM), allowing for lower dye concentrations and reduced background signal.

Magnesium Dependence: The formation of the fluorescent complex is

-dependent. The cation stabilizes the "tuning-fork" architecture of the Pepper aptamer,
creating the rigid pocket required for HBC514 binding.

Thermal Stability ( )
Binding of HBC514 significantly rigidifies the Pepper aptamer structure.

Melting Temperature Shift: The Pepper-HBC complex exhibits a ngcontent-ng-

c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

approximately 20°C higher than comparable RNA-fluorogen complexes (e.g., Spinach or
Broccoli).

Structural Basis: Unlike G-quadruplex-based aptamers (which are prone to misfolding in low

), Pepper adopts a non-G-quadruplex, monomeric fold that is thermodynamically robust at
physiological temperatures (

).

Photophysical Stability Data
HBC514 is engineered to overcome the rapid photobleaching often seen in RNA imaging.

Table 2: Spectral & Photostability Data
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Parameter Value Biological Relevance

Excitation Max (

)
485 nm

Matches standard GFP filter

sets (488 nm lasers).

Emission Max (

)
530 nm

Bright green fluorescence;

distinct from cellular

autofluorescence.

Quantum Yield (

)
0.45

High efficiency for an RNA

mimic (vs.

for EGFP).

Molar Extinction Coeff.
Indicates strong light

absorption capacity.

Photostability High

Resists irreversible

photobleaching; undergoes

reversible cis-trans

photoisomerization, allowing

signal recovery.

Mechanism of Action (Visualization)
The following diagram illustrates the thermodynamic activation pathway of HBC514. The

system relies on a "Lock-and-Key" mechanism where the aptamer (Lock) is stabilized by

Magnesium to accept the Fluorogen (Key).
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Figure 1: Thermodynamic activation pathway of HBC514. The dye is dark in solution due to

intramolecular rotation. Binding to the Mg-stabilized Pepper aptamer restricts this rotation,

channeling energy into green fluorescence.

Experimental Protocol: Live-Cell RNA Imaging
This protocol is designed to ensure thermodynamic equilibrium and maximal signal-to-noise

ratio.

Phase 1: Preparation
Stock Solution: Dissolve 1 mg of HBC514 in DMSO to create a 2 mM stock.

Validation: Vortex for 2 minutes. Ensure no particulate matter remains.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Imaging Medium: Use a phenol-red-free medium (e.g., DMEM or Opti-MEM) to reduce

background fluorescence.

Phase 2: Staining (Thermodynamic Equilibrium)
Induction: Express the Pepper-tagged RNA of interest in target cells.[4]
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Incubation: Dilute HBC514 stock into pre-warmed imaging medium to a final concentration of

1

M.

Note: While

is 12 nM, using 1

M ensures saturation (

) for maximum brightness without significant background, as unbound dye is non-
fluorescent.

Equilibration: Incubate cells for 10–20 minutes at 37°C.

Mechanism:[3][5] HBC514 is cell-permeable; this time allows for passive diffusion and

binding equilibrium.

No Wash Step: A wash step is not required (and often discouraged) because the unbound

dye is dark ("fluorogenic"). Washing may disturb the equilibrium and reduce signal intensity.

Phase 3: Data Acquisition
Microscope: Confocal or Epifluorescence.

Filter Set: FITC/GFP (Ex 488 nm / Em 500–550 nm).

Exposure: Start with 100-200 ms. HBC514 is bright; avoid saturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8117591?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

